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Introduction

Ulexite, a hydrated sodium calcium borate mineral (NaCaBsOes(OH)s-5H20), has garnered
interest as a potential aggregate in the formulation of radiation-shielding concrete.[1][2][3][4] Its
unique elemental composition, containing significant amounts of both boron and hydrogen (in
the form of hydroxyl groups and water of hydration), makes it a candidate material for shielding
against neutron radiation.[5][6] Boron, specifically the isotope 1°B, possesses a remarkably
high capture cross-section for thermal neutrons, while hydrogen is highly effective at slowing
down or "moderating” high-energy fast neutrons.[6][7] This document provides detailed
application notes and experimental protocols for researchers investigating the use of ulexite in
radiation-shielding concrete.

Mechanism of Action: Neutron Shielding

The primary advantage of incorporating ulexite into concrete is for neutron attenuation. This
process involves two main steps:

e Moderation (Slowing Down): Fast neutrons, which are highly penetrating, are slowed down
to lower energy levels (thermal neutrons) through elastic collisions. The hydrogen atoms
present in ulexite's structure are ideal for this moderation process due to their similar mass
to neutrons, which maximizes energy transfer during collisions.[6]
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» Absorption (Capture): Once slowed, the thermal neutrons are readily absorbed by boron-10
(1°B) atoms.[7] This capture reaction is significantly more probable at thermal energies and
results in the emission of low-energy secondary gamma rays, which are easier to shield than
the initial neutrons.[8]

While beneficial for neutron shielding, studies have shown that replacing conventional or heavy
aggregates with ulexite may reduce the concrete's effectiveness against gamma radiation due
to its lower density.[8][9] Therefore, a common strategy is to use ulexite in combination with
high-density aggregates (like galena, siderite, or barite) to create a composite material effective
against both neutron and gamma radiation.[1][9]

Data Presentation

The following tables summarize the key physical, mechanical, and shielding properties of
concrete incorporating ulexite, based on available research.

Table 1: Physical & Mechanical Properties of Ulexite-Containing Concrete
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dependent on
) ) the other
Density (g/cm?3) 3.64 -3.90 Variable ~2.3-24
aggregates used
in the mix (e.qg.,

galena).

Boron
compounds can
retard cement

Compressive N Affected by Typically 20-40 hydration,

Not specified ) - )

Strength ulexite addition MPa potentially
affecting strength
development.[10]

[11]

The fibrous

nature of ulexite

and its chemical

- -~ Affected by ) )
Workability Not specified ] N Standard interaction can
ulexite addition
alter the fresh
concrete

properties.[8]

Table 2: Radiation Shielding Properties of Ulexite-Containing Concrete
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Concrete[1]
Concrete[9] (Reference)[1]
Half-Value Layer
(HVL) is the
thickness
Shielding required to
Gamma Ray i .
2.84 cm decreases with 6.0 cm reduce radiation
HVL (16°Co) _ _ _
more ulexite intensity by half.
A lower HVL
indicates better
shielding.
7.22 times This property
greater than highlights the
Neutron _ N _ _
) ordinary concrete  Not specified Baseline primary
Attenuation

(60 cm

thickness)

advantage of

using ulexite.

Experimental Protocols

Protocol 1: Concrete Mix Design and Sample Preparation

This protocol outlines the steps for creating concrete test specimens with ulexite as a partial

aggregate replacement.

1. Materials:

o Portland Cement (Type | or specified equivalent)
e Fine Aggregate (Sand)
o Coarse Aggregate (Gravel, or a high-density aggregate like barite or magnetite)
o Ulexite: Crushed and graded to a size comparable to the replaced aggregate.
o Water: Potable water.
o Admixtures: A water-reducing admixture or a set accelerator may be necessary to counteract
the retarding effect of boron.[11]

N

. Mix Proportions:
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o Establish a reference (control) concrete mix design according to standard practices (e.qg.,
ACI 211.1).

o Create experimental mixes by replacing a percentage (e.g., 10%, 20%, 30% by volume or
weight) of the conventional coarse or fine aggregate with prepared ulexite.

e Maintain a constant water-to-cement (w/c) ratio across all mixes for valid comparison.
Adjustments with admixtures may be needed to maintain workability.

3. Mixing Procedure:

o Combine the coarse aggregates and a portion of the mixing water in a mechanical mixer.
e Add the fine aggregate, ulexite, cement, and the remaining water.

o Mix for 3-5 minutes until a homogeneous mixture is achieved.

e If using admixtures, add them according to the manufacturer's instructions.

4. Casting and Curing:

o Cast the fresh concrete into molds of desired dimensions (e.g., 10x10x10 cm cubes for
compressive strength, or larger blocks for shielding tests).

o Compact the concrete to remove entrapped air.

o Demold the specimens after 24 hours and cure them in a controlled environment (e.qg.,
submerged in water or in a fog room) for 28 days or the specified testing age.

Protocol 2: Gamma Ray Attenuation Measurement

This protocol describes the experimental setup to measure the gamma-ray shielding
effectiveness.

1. Equipment:

« Gamma-ray source: e.g., Cobalt-60 (1¢°Co) emitting photons at 1173 and 1332 keV, or
Cesium-137 (13’Cs) at 662 keV.[9]

o Detector: A scintillation detector, such as a Sodium lodide crystal doped with Thallium
(Nal(Tl)), coupled to a photomultiplier tube.[9]

o Collimator: Lead blocks with a narrow aperture to produce a focused beam of gamma rays.

o Data Acquisition System: Multichannel analyzer (MCA) to process and count the detector
signals.

2. Procedure:
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e Setup: Arrange the source, collimator, and detector in a straight line.

» Background Measurement: Record the background radiation count (I_bkg) for a set time
without the source present.

» Unshielded Measurement (lo): Place the source in position and record the incident gamma-
ray intensity (lo) without any concrete sample for a set time. Subtract the background count.

» Shielded Measurement (1): Place the concrete sample of known thickness (x) between the
collimator and the detector. Record the attenuated gamma-ray intensity (I) for the same
duration. Subtract the background count.

» Calculation: Use the Beer-Lambert law to calculate the linear attenuation coefficient (u):

e u=-In(l/lo)/x

e From p, other parameters like the Half-Value Layer (HVL = 0.693 / u) can be calculated.

Protocol 3: Neutron Attenuation Measurement
This protocol details the measurement of neutron shielding capability.
1. Equipment:

o Neutron Source: An Americium-Beryllium (2**Am-Be) source is commonly used, which
produces a broad spectrum of fast neutrons.[7]

o Detector: A thermal neutron detector, such as a Boron Trifluoride (BFs) or Helium-3 (3He)
proportional counter.[7][12]

e Moderator (optional but recommended): A block of paraffin or polyethylene around the
detector to thermalize neutrons that pass through the sample, increasing detection efficiency.

2. Procedure:

o Setup: Position the neutron source at a fixed distance from the detector.

» Unshielded Measurement (No): Record the neutron count rate (No) without the concrete
sample.

o Shielded Measurement (N): Place the concrete sample between the source and the detector.
Record the attenuated neutron count rate (N).

e Analysis: Compare the count rates (N vs. No) for different concrete compositions and
thicknesses. The total macroscopic cross-section (Z) can be calculated similarly to the linear
attenuation coefficient for gamma rays.

Mandatory Visualizations
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Caption: Experimental workflow for evaluating ulexite in radiation-shielding concrete.
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Caption: Logical relationship of ulexite properties to concrete shielding performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Ulexite-galena intermediate-weight concrete as a novel design for overcoming space and
weight limitations in the construction of efficient shields against neutrons and photons -

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b576465?utm_src=pdf-body-img
https://www.benchchem.com/product/b576465?utm_src=pdf-body
https://www.benchchem.com/product/b576465?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/23019599/
https://pubmed.ncbi.nlm.nih.gov/23019599/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

PubMed [pubmed.nchbi.nlm.nih.gov]
e 2. Ulexite | Optical Properties, Boron Content, Mohs Scale | Britannica [britannica.com]
o 3. ulexite.biz [ulexite.biz]
e 4. Ulexite - Wikipedia [en.wikipedia.org]
e 5. air.unimi.it [air.unimi.it]

e 6. Recent Trends in Advanced Radiation Shielding Concrete for Construction of Facilities:
Materials and Properties - PMC [pmc.ncbi.nim.nih.gov]

o 7.researchgate.net [researchgate.net]
» 8. researchgate.net [researchgate.net]

e 9. Influence of ulexite content on radiation shielding properties of siderite aggregated
concretes - PubMed [pubmed.ncbi.nim.nih.gov]

e 10. researchgate.net [researchgate.net]
e 11. filesOl.core.ac.uk [filesOl.core.ac.uk]
e 12. youtube.com [youtube.com]

 To cite this document: BenchChem. [Application Notes & Protocols: Ulexite as a Potential
Aggregate in Radiation-Shielding Concrete]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b576465#ulexite-as-a-potential-aggregate-in-radiation-
shielding-concrete]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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